Cas no 2171684-07-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a carboxyl group, a hydroxyl-bearing side chain, and an Fmoc-protected amine, making it suitable for solid-phase peptide synthesis (SPPS). The hydroxyl group in the side chain offers additional functionalization potential, while the Fmoc group ensures compatibility with standard deprotection protocols. This compound is particularly useful in constructing peptides requiring controlled modifications or branched architectures. Its stability under SPPS conditions and precise reactivity profile enhance its utility in synthetic chemistry and bioconjugation research. Proper handling under anhydrous conditions is recommended to preserve its integrity.
4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid structure
2171684-07-2 structure
Product Name:4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid
CAS No:2171684-07-2
MF:C23H26N2O6
MW:426.462346553802
CID:5760576
PubChem ID:165503100
Update Time:2025-05-26

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxypropan-2-yl)carbamoyl]butanoic acid
    • 2171684-07-2
    • EN300-1486344
    • 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid
    • Inchi: 1S/C23H26N2O6/c1-14(12-26)24-22(29)20(10-11-21(27)28)25-23(30)31-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20,26H,10-13H2,1H3,(H,24,29)(H,25,30)(H,27,28)
    • InChI Key: UMQVEGGWFADPKB-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NC(C)CO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 426.17908655g/mol
  • Monoisotopic Mass: 426.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 620
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 125Ų

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1486344-0.05g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxypropan-2-yl)carbamoyl]butanoic acid
2171684-07-2
0.05g
$2829.0 2023-06-06
Enamine
EN300-1486344-0.1g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxypropan-2-yl)carbamoyl]butanoic acid
2171684-07-2
0.1g
$2963.0 2023-06-06
Enamine
EN300-1486344-0.25g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxypropan-2-yl)carbamoyl]butanoic acid
2171684-07-2
0.25g
$3099.0 2023-06-06
Enamine
EN300-1486344-0.5g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxypropan-2-yl)carbamoyl]butanoic acid
2171684-07-2
0.5g
$3233.0 2023-06-06
Enamine
EN300-1486344-1.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxypropan-2-yl)carbamoyl]butanoic acid
2171684-07-2
1g
$3368.0 2023-06-06
Enamine
EN300-1486344-2.5g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxypropan-2-yl)carbamoyl]butanoic acid
2171684-07-2
2.5g
$6602.0 2023-06-06
Enamine
EN300-1486344-5.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxypropan-2-yl)carbamoyl]butanoic acid
2171684-07-2
5g
$9769.0 2023-06-06
Enamine
EN300-1486344-10.0g
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxypropan-2-yl)carbamoyl]butanoic acid
2171684-07-2
10g
$14487.0 2023-06-06
Enamine
EN300-1486344-50mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxypropan-2-yl)carbamoyl]butanoic acid
2171684-07-2
50mg
$2829.0 2023-09-28
Enamine
EN300-1486344-100mg
4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(1-hydroxypropan-2-yl)carbamoyl]butanoic acid
2171684-07-2
100mg
$2963.0 2023-09-28

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid

Comprehensive Overview of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid (CAS No. 2171684-07-2)

In the realm of organic chemistry and pharmaceutical research, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid (CAS No. 2171684-07-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc group serves as a protective moiety, enabling selective reactions in complex molecular assemblies. Researchers are increasingly exploring its utility in solid-phase peptide synthesis (SPPS), a technique pivotal for producing therapeutic peptides and biologics.

The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid features a carboxylic acid terminus, a hydroxypropan-2-yl side chain, and an Fmoc-protected amine, making it highly versatile for conjugation and modification. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where customized molecular architectures are essential. Notably, the compound’s CAS No. 2171684-07-2 is frequently searched in academic databases, reflecting its relevance in bioconjugation and proteomics research.

One of the most discussed applications of this compound lies in its role in peptide-based therapeutics, a rapidly growing sector driven by demand for treatments targeting chronic diseases like diabetes and cancer. The Fmoc protection strategy ensures high yield and purity during synthesis, addressing challenges in large-scale peptide production. Additionally, its compatibility with green chemistry principles—such as reduced solvent use and lower energy consumption—resonates with sustainability-focused research initiatives.

From an analytical perspective, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(1-hydroxypropan-2-yl)carbamoylbutanoic acid is characterized using advanced techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC). These methods validate its structural integrity and purity, which are critical for regulatory compliance in pharmaceutical applications. The compound’s hydrophilic-lipophilic balance (HLB) also makes it suitable for formulating nanocarriers, a hot topic in drug delivery optimization.

In summary, CAS No. 2171684-07-2 represents a cornerstone in modern synthetic chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility underscores its importance in advancing biopharmaceutical innovations, while its alignment with sustainable practices ensures long-term relevance. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in next-generation therapeutic development.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.